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Compound of Interest

Compound Name: 3-lodopyridazine

Cat. No.: B154842

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed synthesis and detailed
characterization of 3-iodopyridazine. Due to the limited availability of direct literature for this
specific compound, this guide outlines a feasible synthetic pathway based on well-established
chemical reactions and provides predicted characterization data derived from analogous
pyridazine derivatives.

Introduction

3-lodopyridazine is a halogenated heterocyclic compound with potential applications in
medicinal chemistry and materials science. The presence of the iodine atom provides a
reactive handle for further functionalization, making it a valuable building block in the synthesis
of more complex molecules. This document details a proposed two-step synthesis starting from
pyridazin-3(2H)-one, followed by a thorough characterization profile.

Proposed Synthesis of 3-lodopyridazine

The proposed synthetic route involves two key transformations: the chlorination of pyridazin-
3(2H)-one to yield 3-chloropyridazine, followed by a copper-catalyzed Finkelstein reaction to
afford the target compound, 3-iodopyridazine.

Synthesis Pathway
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Characterization of 3-lodopyridazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b154842#synthesis-and-characterization-of-3-
iodopyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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